Cas no 73664-60-5 (Benzaldehyde,3-(trifluoromethyl)-, oxime, hydrochloride, (E)- (9CI))

• Product Name: Benzaldehyde,3-(trifluoromethyl)-, oxime, hydrochloride, (E)- (9CI)
• CAS No: 73664-60-5
• MF: C₈H₇ClF₃NO
• MW: 225.59549164772
• CID: 566269
• PubChem ID: 9588259
• Update Time: 2025-04-19

Benzaldehyde,3-(trifluoromethyl)-, oxime, hydrochloride, (E)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Benzaldehyde,3-(trifluoromethyl)-, oxime, hydrochloride, (E)- (9CI)
• LogP
• (NE)-N-[[3-(trifluoromethyl)phenyl]methylidene]hydroxylamine,hydrochloride
• Benzaldehyde, m-trifluoromethyl-, oxime, hydrochloride, anti-
• anti-m-Trifluoromethylbenzaldehyde oxime hydrochloride
• 73664-60-5
• anti-m-Trifluoromethylbenzaldoxime hydrochloride

• Inchi： 1S/C8H6F3NO.ClH/c9-8(10,11)7-3-1-2-6(4-7)5-12-13;/h1-5,13H;1H/b12-5+;
• InChI Key： RNZTUMOOVYNCPM-NKPNRJPBSA-N
• SMILES： Cl.FC(C1C=CC=C(/C=N/O)C=1)(F)F

Computed Properties

• Exact Mass: 225.0168260g/mol
• Monoisotopic Mass: 225.0168260g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 190
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 32.6Ų

Experimental Properties

• Boiling Point: 213.3°C at 760 mmHg
• Flash Point: 82.8°C